Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate

• Molecular Formula: C20H25N3O4S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: propan-2-yl 5-(diethylcarbamoyl)-4-methyl-2-(pyridine-3-carbonylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C20H25N3O4S/c1-6-23(7-2)19(25)16-13(5)15(20(26)27-12(3)4)18(28-16)22-17(24)14-9-8-10-21-11-14/h8-12H,6-7H2,1-5H3,(H,22,24)
• InChI Key: SGLYUQCAZDKXJE-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=C(C(=C(S1)NC(=O)C2=CN=CC=C2)C(=O)OC(C)C)C

Description

Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is commonly used in scientific research for its ability to inhibit certain biological processes, making it a valuable tool in the study of various diseases and biological systems.

Mechanism of Action

The mechanism of action of Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate involves its ability to bind to the catalytic domain of PKC, preventing its activation. This results in the inhibition of downstream signaling pathways that are regulated by PKC, leading to a variety of physiological effects.
Biochemical and Physiological Effects
Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate has been shown to have a wide range of biochemical and physiological effects. These include the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. Additionally, Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate has been shown to have anti-inflammatory and anti-angiogenic properties, making it a potential therapeutic agent for a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate is its specificity for PKC, allowing for targeted inhibition of this enzyme. Additionally, Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate is relatively easy to synthesize and has a long half-life, making it suitable for use in long-term experiments. However, one limitation of Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are many potential future directions for research involving Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and autoimmune disorders. Additionally, further research is needed to fully understand the mechanism of action of Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate and its effects on various signaling pathways. Finally, the development of more specific inhibitors of PKC may help to overcome some of the limitations of Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate and provide new tools for studying PKC signaling in health and disease.

Synthesis Methods

The synthesis of Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate involves a multi-step process that requires specialized equipment and expertise. The synthesis begins with the reaction of diethylamine with 4-methyl-2-nitrobenzoic acid, resulting in the formation of 4-methyl-2-nitrobenzoic acid diethylamide. This compound is then reacted with 3-pyridinecarboxylic acid, followed by the addition of isopropyl chloroformate to form the final product.

Scientific Research Applications

Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate has a wide range of applications in scientific research. One of its most common uses is as an inhibitor of protein kinase C (PKC), a group of enzymes that play a crucial role in many cellular processes. By inhibiting PKC, Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate can be used to study the role of PKC in various diseases, including cancer, diabetes, and cardiovascular disease.